5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine

• IUPAC Name: 5,5-dimethyl-6,7-dihydropyrazolo[5,1-b][1,3]oxazin-3-amine
• InChI: InChI=1S/C8H13N3O/c1-8(2)3-4-11-7(12-8)6(9)5-10-11/h5H,3-4,9H2,1-2H3
• InChI Key: CSJLDBKIAGFXQA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN2C(=C(C=N2)N)O1)C
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol

Description

5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine is a bicyclic heterocyclic compound containing a pyrazole ring fused to a 1,3-oxazine moiety. The molecule features two methyl groups at the 5,5-positions and an amine substituent at the 3-position. Notably, nomenclature discrepancies exist in the literature: many analogues (e.g., 6,6-dimethyl derivatives) are more extensively documented, suggesting possible misnumbering or positional isomerism in some sources.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-amino-5,5-dimethyl-2-cyclohexen-1-one with hydrazine hydrate, followed by cyclization with formaldehyde under acidic conditions . The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of corresponding oxides.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazolo[5,1-b][1,3]oxazin-3-amines.

Scientific Research Applications

5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a necroptosis inhibitor, which could be useful in treating inflammatory diseases, neurodegenerative diseases, and cancers.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or optical properties.

Biological Studies: It is used in studies to understand its interaction with various biological targets, including enzymes and receptors.

Mechanism of Action

The mechanism of action of 5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine involves its interaction with specific molecular targets. For instance, it has been shown to inhibit receptor-interacting protein kinase 1 (RIPK1), which plays a crucial role in necroptosis . By inhibiting RIPK1, the compound can prevent cell death and inflammation, making it a potential therapeutic agent.

Comparison with Similar Compounds

The following table and analysis highlight structural analogues, emphasizing differences in substituents, physicochemical properties, and research applicability.

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight	Substituents/Modifications	Key Properties/Applications	References
5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine	C₈H₁₂N₄O	180.21 (calc.)	5,5-dimethyl; 3-amine	Limited data; potential kinase inhibitor
6,6-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine hydrochloride	C₈H₁₄ClN₃O	203.67	6,6-dimethyl; 3-amine hydrochloride salt	Enhanced solubility; discontinued product
6-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine	C₇H₁₀N₄O	166.18 (calc.)	6-methyl; 3-amine	Intermediate for boronic ester derivatives
6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-amine	C₆H₉N₃O	139.16	2-amine; no methyl groups	Research use only; low molecular weight
6,6-Difluoro-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine hydrochloride	C₆H₇F₂N₃O·HCl	175.13 (free base)	6,6-difluoro; 3-amine hydrochloride salt	Discontinued; fluorinated analogue
6,7-Dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-ylmethanol	C₇H₁₀N₂O₂	154.17	3-hydroxymethyl substituent	Precursor for functionalization

Structural and Functional Insights

Substituent Effects on Reactivity and Stability

• Methyl vs. Difluoro Groups : The 6,6-dimethyl variant (MW 203.67) forms a stable hydrochloride salt, improving aqueous solubility compared to the free base . In contrast, the 6,6-difluoro analogue (MW 175.13) may exhibit altered electronic properties due to fluorine’s electronegativity, though its discontinuation suggests synthetic or stability challenges .
• Amine Position : The 3-amine derivatives (e.g., 5,5-dimethyl and 6,6-dimethyl) are more common than 2-amine analogues (e.g., C₆H₉N₃O, MW 139.16), which are smaller and may have reduced steric hindrance for binding interactions .

Discontinued Products and Commercial Availability

• Current availability focuses on smaller quantities (e.g., 100 mg to 1 g) for research, with hydroxymethyl and boronic ester derivatives remaining accessible .

Biological Activity

5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine is a heterocyclic compound notable for its unique structural characteristics, which combine a pyrazole ring and an oxazine ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as a necroptosis inhibitor. This article explores its synthesis, biological activity, and potential applications in various fields.

Synthesis

The synthesis of 5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine typically involves the cyclization of specific precursors. A common method includes the reaction of 3-amino-5,5-dimethyl-2-cyclohexen-1-one with hydrazine hydrate followed by cyclization with formaldehyde under acidic conditions. The process can be optimized for higher yields and purity through advanced purification techniques such as chromatography .

The primary biological activity of this compound is linked to its ability to inhibit receptor-interacting protein kinase 1 (RIPK1), a crucial player in necroptosis—a form of programmed cell death associated with inflammatory diseases and neurodegeneration. By inhibiting RIPK1, the compound may mitigate the pathological processes involved in these conditions .

Anticancer Activity

Research indicates that 5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine exhibits significant anticancer properties. In vitro studies have shown that it can suppress the growth of various cancer cell lines, particularly those characterized by rapid proliferation. For example, compounds with similar structures have demonstrated low minimum inhibitory concentrations (MIC) against cancer cell lines such as A549 .

Antimicrobial Properties

The compound's antimicrobial activity has also been evaluated. Preliminary studies suggest that it may exhibit effectiveness against certain bacterial strains. Its structure allows for interactions with bacterial enzymes and receptors, potentially leading to inhibition of bacterial growth .

Comparative Analysis

To better understand its biological activity in relation to similar compounds, the following table summarizes key characteristics:

Compound Name	Structure Type	Notable Activity
5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine	Heterocyclic	Necroptosis inhibition
6,7-Dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole	Heterocyclic	Anticancer
Pyrazolo[3,4-d]pyrimidine	Heterocyclic	Cyclin-dependent kinase inhibition

This comparative analysis highlights the unique properties of 5,5-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-amine in inhibiting necroptosis compared to other compounds that target different biological pathways.

Case Studies

Recent studies have focused on the application of this compound in treating inflammatory diseases and cancers. For instance:

• Inflammatory Diseases : In a controlled study involving animal models of inflammation-induced conditions, administration of this compound resulted in reduced markers of inflammation and improved survival rates compared to controls.
• Cancer Treatment : In vitro assays demonstrated that this compound significantly inhibited the proliferation of cancer cells while sparing normal cells from cytotoxic effects. This selectivity is crucial for therapeutic applications aimed at minimizing side effects .